Sclerotiamide
Overview
Description
Sclerotiamide is a natural product found in Aspergillus sclerotiorum and Aspergillus with data available.
Scientific Research Applications
Anti-Insectan Activity
Sclerotiamide, a fungal natural product related to the paraherquamides, was isolated from Aspergillus sclerotiorum and demonstrated significant anti-insectan activity. It was particularly effective against the corn earworm Helicoverpa zea, causing notable mortality and physiological effects in dietary assays (Whyte et al., 1996).
Cytotoxic Activities and Apoptosis Induction
Sclerotiamides C-H, alkaloids isolated from a marine gorgonian-derived fungus, showed significant cytotoxicity against various tumor cell lines. Particularly, Sclerotiamide C induces apoptosis in HeLa cells by arresting the cell cycle and activating apoptosis-related proteins (Guo et al., 2022).
Activation of Bacterial Caseinolytic Protease P
Sclerotiamide has been identified as a non-peptide-based natural product activator of bacterial Caseinolytic Protease P (ClpP). This discovery offers a potential lead for developing novel ClpP activators, which are promising targets for antibacterial drug development (Lavey et al., 2016).
Anticancer Potential in Traditional Medicine
A cytotoxic fungal serine protease from the sclerotium of Lignosus rhinocerotis (tiger milk mushroom) showed selective cytotoxicity against human breast adenocarcinoma cells, suggesting potential for anticancer agent development (Yap et al., 2015).
Anticancer Activity in Endophytic Fungus
Sclerotiorin, derived from the endophytic fungus Cephalotheca faveolata, demonstrated potent anti-proliferative effects against different cancer cells and induced apoptosis through the activation of specific apoptosis-related pathways (Giridharan et al., 2012).
properties
Product Name |
Sclerotiamide |
|---|---|
Molecular Formula |
C26H29N3O5 |
Molecular Weight |
463.5 g/mol |
IUPAC Name |
(1'R,3R,7'S,9'S,12'S)-12'-hydroxy-7,7,10',10'-tetramethylspiro[1H-pyrano[2,3-g]indole-3,11'-3,13-diazatetracyclo[5.5.2.01,9.03,7]tetradecane]-2,2',14'-trione |
InChI |
InChI=1S/C26H29N3O5/c1-22(2)10-8-13-15(34-22)7-6-14-17(13)27-20(32)25(14)18(30)26-16(23(25,3)4)12-24(19(31)28-26)9-5-11-29(24)21(26)33/h6-8,10,16,18,30H,5,9,11-12H2,1-4H3,(H,27,32)(H,28,31)/t16-,18-,24-,25-,26+/m0/s1 |
InChI Key |
CFJMAERFDLWMJL-LQKPOZSPSA-N |
Isomeric SMILES |
CC1(C=CC2=C(O1)C=CC3=C2NC(=O)[C@@]34[C@@H]([C@]56[C@H](C4(C)C)C[C@@]7(CCCN7C5=O)C(=O)N6)O)C |
Canonical SMILES |
CC1(C=CC2=C(O1)C=CC3=C2NC(=O)C34C(C56C(C4(C)C)CC7(CCCN7C5=O)C(=O)N6)O)C |
synonyms |
sclerotiamide |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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